hMC1R Functional Superiority Over α-MSH
In a direct head-to-head study in HEK293 cells transfected with the human MC1R, ACTH (1-17) displayed a Ki of 0.21 ± 0.03 nM compared with 0.13 ± 0.005 nM for α-MSH [1]. Despite this ~1.6-fold weaker binding affinity, ACTH (1-17) stimulated cAMP production and IP3 production more potently than α-MSH in the same cellular system [1]. This demonstrates that binding affinity alone does not predict functional efficacy and that ACTH (1-17) is a more efficacious hMC1R agonist than the canonical endogenous ligand α-MSH.
α-MSH: Ki 0.13 ± 0.005 nM; lower cAMP & IP3.
| Evidence Dimension | hMC1R binding affinity (Ki) and functional second-messenger stimulation |
|---|---|
| Target Compound Data | Ki = 0.21 ± 0.03 nM; greater cAMP and IP3 stimulation than α-MSH |
| Comparator Or Baseline | α-MSH: Ki = 0.13 ± 0.005 nM; lower cAMP and IP3 stimulation |
| Quantified Difference | ACTH (1-17) Ki is 1.6-fold higher (weaker binding) but produces superior functional agonism in cAMP and IP3 assays |
| Conditions | Competitive binding with [125I]Nle4 DPhe7 α-MSH; HEK293 cells expressing recombinant hMC1R; cAMP and IP3 accumulation assays |
Why This Matters
For melanocortin-1 receptor research, ACTH (1-17) provides a tool that decouples binding affinity from functional efficacy, enabling investigation of biased signaling and ligand-receptor activation mechanisms not addressable with α-MSH.
- [1] Tsatmali M, et al. ACTH1-17 is a more potent agonist at the human MC1 receptor than alpha-MSH. Cell Mol Biol (Noisy-le-grand). 1999 Nov;45(7):1029-34. PMID: 10644006. View Source
